2-Methylpyrazolo[1,5-A]pyridine-4-carbaldehyde

• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-methylpyrazolo[1,5-a]pyridine-4-carbaldehyde
• InChI: InChI=1S/C9H8N2O/c1-7-5-9-8(6-12)3-2-4-11(9)10-7/h2-6H,1H3
• InChI Key: FPBAQEZKSCBOPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CC=C(C2=C1)C=O

Description

2-Methylpyrazolo[1,5-A]pyridine-4-carbaldehyde is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Under nitrogen atmosphere, to a solution of oxalyl chloride (18.9 mL, 216 mmol) in dichloromethane (200 mL) was added dimethyl sulfoxide (35.4 mL, 499 mmol) at −78° C., and the mixture was stirred for 30 min. To the reaction mixture was added a solution of (2-methylpyrazolo[1,5-a]pyridin-4-yl)methanol (27.0 g, 166 mmol) in dichloromethane (133 mL), and the mixture was stirred for 2 hr. To the reaction mixture was added triethylamine (117 mL, 831 mmol) at −78° C., and the mixture was stirred for 1 hr and warmed to room temperature. After concentration under reduced pressure, the residue was purified by silica gel column chromatography (ethyl acetate/hexane=1/1) to give the title compound (7.00 g, yield 26%).